Cas no 872788-64-2 (di-isoxazol-3-yl ketone)

• Product Name: di-isoxazol-3-yl ketone
• CAS No: 872788-64-2
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 3039659
• Update Time: 2025-03-14

di-isoxazol-3-yl ketone Chemical and Physical Properties

Names and Identifiers

• di-isoxazol-3-yl ketone
• Di-isoxazol-3-yl-keton;
• 3-Isoxazolyl ketone (5CI)

• Inchi： 1S/C7H4N2O3/c10-7(5-1-3-11-8-5)6-2-4-12-9-6/h1-4H
• InChI Key： VIUVEHBUGMNDPH-UHFFFAOYSA-N
• SMILES： C(C1=NOC=C1)(C1=NOC=C1)=O

Computed Properties

• Exact Mass: 164.02200

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Melting Point: 76 °C
• Boiling Point: 360.8±17.0 °C(Predicted)
• PSA: 69.13000
• LogP: 0.89360
• pka: -7.06±0.50(Predicted)